Cas no 2102412-64-4 (5-tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate)

• Product Name: 5-tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• CAS No: 2102412-64-4
• MF: C₁₃H₁₉NO₅
• MW: 269.29
• MDL: MFCD30749388
• CID: 5105647
• PubChem ID: 129606009
• Update Time: 2025-10-31

5-tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• 5-(tert-butyl) 6-methyl (S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• MFCD30749388
• AKOS037644552
• 6-Methyl 5-Boc-(6S)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylate
• CS-0184875
• 5-t-Butyl 6-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• 2102412-64-4
• P17337
• AS-53958
• 5-tert-butyl6-methyl(6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• 5-O-tert-butyl 6-O-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate

• MDL： MFCD30749388
• Inchi： 1S/C13H19NO5/c1-12(2,3)19-11(17)14-8(9(15)18-4)7-13(5-6-13)10(14)16/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： UONWHDJTCBUKSC-QMMMGPOBSA-N
• SMILES： COC([C@H]1N(C(OC(C)(C)C)=O)C(=O)C2(CC2)C1)=O

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-tert-butyl 6-methyl (6s)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate

5-tert-butyl 6-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate: A Comprehensive Overview

CAS No 2102412-64-4 refers to the compound known as 5-tert-butyl 6-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spiro structure, which combines a five-membered ring with a seven-membered ring, creating a rigid and stable framework. The presence of the tert-butyl and methyl groups adds to its structural complexity and functional diversity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as drug development. The stereochemistry at the (6S) position plays a pivotal role in determining the compound's biological activity and selectivity.

5-Azaspiro[2.4]heptane derivatives have garnered significant attention in the pharmaceutical industry due to their potential as kinase inhibitors and modulators of various cellular pathways. Studies have shown that this compound exhibits potent inhibitory effects on specific protein kinases, making it a promising candidate for anticancer therapies. Furthermore, its dicarboxylate functionality allows for easy modification and conjugation with other biomolecules, enhancing its versatility in drug delivery systems.

In terms of physical properties, CAS No 2102412-64-4 is known for its high stability under physiological conditions, which is essential for its use in biomedical applications. Its solubility profile has been optimized through structural modifications, ensuring efficient absorption and distribution within the body. Recent research has also explored its potential as a building block for constructing larger macrocyclic compounds, which are valuable in supramolecular chemistry.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the spiro center exerts significant influence on the molecule's electronic properties, facilitating selective reactivity in certain chemical transformations. This understanding has paved the way for more efficient synthetic routes and improved yields.

From an environmental perspective, the biodegradability and eco-friendly synthesis of 5-tert-butyl 6-methyl (6S)-4-oxo-5-azaspiro[2.4]heptane-5,6-dicarboxylate have been topics of recent investigation. Researchers are exploring greener synthetic methods that minimize waste and reduce the environmental footprint of its production process.

In conclusion, CAS No 2102412-64-4 represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within these fields.